Cas no 17331-98-5 (Coenzyme A, S-nonanoate)

• Product Name: Coenzyme A, S-nonanoate
• CAS No: 17331-98-5
• MF: C₃₀H₅₂N₇O₁₇P₃S
• MW: 907.756869316101
• CID: 152927
• Update Time: 2025-04-19

Coenzyme A, S-nonanoate Chemical and Physical Properties

Names and Identifiers

• Coenzyme A, S-nonanoate(8CI,9CI)
• nonanoyl-coenzyme A
• Nonanoyl Coenzyme A
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
• Coenzyme A, nonanoyl-
• Coenzyme A, S-nonanoate
• Nonanoyl-coa
• S-{(9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} nonanethioate (non-preferred name)
• Nonanoyl CoA
• Adenosine 3'-phosphoric acid 5'-[diphosphoric acid P2-[2,2-dimethyl-3-hydroxy-3-[[2-[[2-(nonanoylthio)ethyl]aminocarbonyl]ethyl]aminocarbonyl]propyl]] ester
• Pelargonoyl-CoA
• Nonanoyl-CoA
• Pelargonoyl-CoA

• Inchi： 1S/C30H52N7O17P3S/c1-4-5-6-7-8-9-10-21(39)58-14-13-32-20(38)11-12-33-28(42)25(41)30(2,3)16-51-57(48,49)54-56(46,47)50-15-19-24(53-55(43,44)45)23(40)29(52-19)37-18-36-22-26(31)34-17-35-27(22)37/h17-19,23-25,29,40-41H,4-16H2,1-3H3,(H,32,38)(H,33,42)(H,46,47)(H,48,49)(H2,31,34,35)(H2,43,44,45)/t19-,23-,24-,25+,29-/m1/s1
• InChI Key： WLDUTYVSAGSKIV-FUEUKBNZSA-N
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(CCCCCCCC)=O